Cas no 474-44-2 (Pregnan-20-ol,3-amino-, (3a,5a,20S)- (9CI))

• Product Name: Pregnan-20-ol,3-amino-, (3a,5a,20S)- (9CI)
• CAS No: 474-44-2
• MF: C₂₁H₃₇NO
• MW: 319.524586439133
• CID: 330179
• PubChem ID: 101701
• Update Time: 2025-04-19

Pregnan-20-ol,3-amino-, (3a,5a,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregnan-20-ol,3-amino-, (3a,5a,20S)- (9CI)
• (20S)-3alpha-amino-5alpha-pregnan-20-ol
• (3alpha,5alpha,20S)-3-aminopregnan-20-ol
• 3-alpha-Amino-5-alpha-pregnan-20-alpha-ol
• 3-alpha-Aminoallopregnan-20-ol
• 5-alpha-Pregnan-20-alpha-ol, 3-alpha-amino-
• Funtumidine
• Pregnan-20-ol, 3-amino-, (3-alpha,5-alpha,20S)-
• DTXSID10275969
• NS00042433
• 474-44-2
• SCHEMBL11070701
• EINECS 207-482-3

• Inchi： 1S/C21H37NO/c1-13(23)17-6-7-18-16-5-4-14-12-15(22)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,23H,4-12,22H2,1-3H3/t13-,14-,15+,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： VIQFMADXQMGZER-CGVINKDUSA-N
• SMILES： O[C@@H](C)[C@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@@H]3CC[C@@H]21)N

Computed Properties

• Exact Mass: 319.287514804g/mol
• Monoisotopic Mass: 319.287514804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids